Cas no 75082-96-1 (3,5-Hexadien-2-ol, 2,5-dimethyl-, (E)-)
75082-96-1 structure
Product name:3,5-Hexadien-2-ol, 2,5-dimethyl-, (E)-
3,5-Hexadien-2-ol, 2,5-dimethyl-, (E)- Chemical and Physical Properties
Names and Identifiers
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- 3,5-Hexadien-2-ol, 2,5-dimethyl-, (E)-
- DTXSID101293120
- SCHEMBL8583010
- (3E)-2,5-dimethyl-3,5-hexadien-2-ol
- 75082-96-1
- (3E)-2,5-dimethyl-hexa-3,5-dien-2-ol
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- Inchi： InChI=1S/C8H14O/c1-7(2)5-6-8(3,4)9/h5-6,9H,1H2,2-4H3/b6-5+
- InChI Key： QWTIKCSFJFUHKV-AATRIKPKSA-N
Computed Properties
- Exact Mass: 126.104465066g/mol
- Monoisotopic Mass: 126.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2Ų
- XLogP3: 2
3,5-Hexadien-2-ol, 2,5-dimethyl-, (E)- Related Literature
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1. Book reviews
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Mi-Hee Jung,Kyoung Chul Ko,Woo Ram Lee Dalton Trans., 2019,48, 15074-15090
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Wei Liu,Masaru Shiotani,Jacek Michalik,Anders Lund Phys. Chem. Chem. Phys., 2001,3, 3532-3535
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Tomohiro Yasukawa,Hiroyuki Miyamura,Shū Kobayashi Chem. Sci., 2015,6, 6224-6229
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Marietta Tóth,Katalin E. Kövér,Attila Bényei,László Somsák Org. Biomol. Chem., 2003,1, 4039-4046
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